Cas no 1414860-35-7 (tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate)

tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate structure
1414860-35-7 structure
Product Name:tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
CAS No:1414860-35-7
MF:C10H17NO3
MW:199.246883153915
CID:3164726
PubChem ID:118999845
Update Time:2025-04-21

tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Not available
    • tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
    • AKOS026707589
    • F1907-2220
    • WS-03270
    • 1414860-35-7
    • F14336
    • tert-Butyl3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
    • Inchi: 1S/C10H17NO3/c1-10(2,3)14-9(12)11-7-4-8(11)6-13-5-7/h7-8H,4-6H2,1-3H3
    • InChI Key: VKXGQPXJMBXTIN-UHFFFAOYSA-N
    • SMILES: O1CC2CC(C1)N2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 199.12084340Da
  • Monoisotopic Mass: 199.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 272.5±33.0 °C at 760 mmHg
  • Flash Point: 118.6±25.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T310231-100mg
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7
100mg
$ 115.00 2022-06-02
TRC
T310231-500mg
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7
500mg
$ 455.00 2022-06-02
TRC
T310231-1g
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7
1g
$ 680.00 2022-06-02
Chemenu
CM503032-1g
tert-Butyl3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7 97%
1g
$473 2023-02-02
TRC
T310231-2.5mg
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7
2.5mg
$87.00 2023-05-17
TRC
T310231-10mg
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7
10mg
$121.00 2023-05-17
TRC
T310231-25mg
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7
25mg
$219.00 2023-05-17
Life Chemicals
F1907-2220-0.25g
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7 95%+
0.25g
$884.0 2023-09-07
Life Chemicals
F1907-2220-0.5g
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7 95%+
0.5g
$931.0 2023-09-07
Life Chemicals
F1907-2220-1g
tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
1414860-35-7 95%+
1g
$981.0 2023-09-07
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